Cas no 1190892-78-4 (3-Iodo-1,6-dimethyl-5-nitroindazole)

• Product Name: 3-Iodo-1,6-dimethyl-5-nitroindazole
• CAS No: 1190892-78-4
• MF: C₉H₈IN₃O₂
• MW: 317.083193778992
• CID: 2106193
• Update Time: 2023-08-03

3-Iodo-1,6-dimethyl-5-nitroindazole Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1,6-dimethyl-5-nitro-1H-Indazole
• 3-Iodo-1,6-dimethyl-5-nitroindazole

• Inchi： 1S/C9H8IN3O2/c1-5-3-8-6(4-7(5)13(14)15)9(10)11-12(8)2/h3-4H,1-2H3
• InChI Key： PCRZOQXKIOPZEG-UHFFFAOYSA-N
• SMILES： IC1C2C=C(C(C)=CC=2N(C)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 271
• Topological Polar Surface Area: 63.6